Cas no 873852-20-1 (tert-butyl 3-amino-4-chlorobenzoate)

• Product Name: tert-butyl 3-amino-4-chlorobenzoate
• CAS No: 873852-20-1
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• MDL: MFCD12804792
• CID: 1885683
• PubChem ID: 60912461
• Update Time: 2025-04-21

tert-butyl 3-amino-4-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-4-chloro-, 1,1-dimethylethyl ester
• tert-butyl 3-amino-4-chlorobenzoate
• G55854
• IUDMCRKDUAROBE-UHFFFAOYSA-N
• tert-butyl3-amino-4-chlorobenzoate
• 3-amino-4-chlorobenzoic acid tert-butyl ester
• SCHEMBL2686416
• EN300-246588
• A1-27224
• Z600614538
• 873852-20-1
• AKOS010135240

• MDL： MFCD12804792
• Inchi： 1S/C11H14ClNO2/c1-11(2,3)15-10(14)7-4-5-8(12)9(13)6-7/h4-6H,13H2,1-3H3
• InChI Key： IUDMCRKDUAROBE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 227.0713064Da
• Monoisotopic Mass: 227.0713064Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters